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Compound of Interest

Compound Name: Heterophyllin A

Cat. No.: B15574824 Get Quote

An In-depth Technical Guide to Heterophyllin B: A Cyclic Peptide from Pseudostellaria

heterophylla

Introduction
Heterophyllin B (HB) is a naturally occurring cyclic octapeptide isolated from the tuberous roots

of Pseudostellaria heterophylla (Miq.) Pax, a plant widely used in traditional Chinese medicine.

[1][2][3] As one of the characteristic chemical components of the plant, Heterophyllin B is

utilized as a quality control index for Pseudostellariae Radix in the Chinese Pharmacopoeia.[1]

[4][5] Structurally, it is composed of eight L-amino acids forming a single ring through peptide

bonds.[1] The core peptide sequence has been identified as Isoleucine-Phenylalanine-Glycine-

Glycine-Leucine-Proline-Proline-Proline (IFGGLPPP).[1][6][7]

Emerging research has highlighted the diverse and potent biological activities of Heterophyllin

B, positioning it as a promising candidate for therapeutic development. Its attributed

bioactivities include anti-inflammatory, anticancer, immunomodulatory, antioxidant, and

neuroprotective effects.[8][9][10][11] This guide provides a comprehensive overview of

Heterophyllin B, focusing on its physicochemical properties, biosynthesis, mechanisms of

action, and the experimental protocols used for its characterization.

Physicochemical Properties
Heterophyllin B's cyclic structure contributes to its high stability and bioactivity compared to

linear peptides.[3][12][13] Key chemical and physical properties are summarized below.
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Property Value Reference

Molecular Formula C40H58N8O8 [14]

Molecular Weight 778.9 g/mol [14]

Monoisotopic Mass 778.43776084 Da [14]

CAS Number 145459-19-4 [14]

IUPAC Name

cyclo[glycyl-glycyl-L-leucyl-L-

prolyl-L-prolyl-L-prolyl-L-

isoleucyl-L-phenylalanyl]

[14]

Source Pseudostellaria heterophylla [1][14]

Peptide Type
Cyclic Octapeptide

(Caryophyllaceae-like)
[1]

Biosynthesis
Heterophyllin B is not synthesized by non-ribosomal peptide synthetases (NRPSs). Instead, it

is a Ribosomally synthesized and Post-translationally Modified Peptide (RiPP).[1][6][7] Its

biosynthesis originates from a precursor gene, prePhHB, which encodes a linear precursor

peptide.[1][6][7][15] This precursor undergoes enzymatic processing and cyclization to form the

mature Heterophyllin B. The expression of the prePhHB gene has been shown to be positively

correlated with the accumulation of Heterophyllin B in P. heterophylla.[1][7]
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Anti-inflammatory Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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